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For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzoyl isothiocyanate (C₈H₅NOS) is a versatile reagent in organic chemistry, characterized

by the presence of a highly reactive isothiocyanate group attached to a benzoyl moiety. This

unique structure allows for a diverse range of chemical transformations, making it a valuable

building block in the synthesis of various heterocyclic compounds, thioureas, and other

derivatives with significant applications in medicinal chemistry, materials science, and the

synthesis of dyes and pesticides. This technical guide provides an in-depth exploration of the

discovery and historical development of benzoyl isothiocyanate, detailing key synthetic

methodologies, comparative quantitative data, and experimental protocols.

While the definitive first synthesis of benzoyl isothiocyanate is not definitively attributed to a

single individual in the readily available literature, systematic investigations into its chemistry

and preparation appear to have commenced in the early 20th century. Early work focused on

the reactions of benzoyl chloride with various thiocyanate salts, a fundamental approach that

has been refined over the decades. A notable early and detailed account of its preparation and

use was published in 1934 by Irwin B. Douglass and F. B. Dains in the Journal of the American

Chemical Society. Their work laid a foundation for the subsequent exploration of benzoyl
isothiocyanate's synthetic utility. Further standardization of its synthesis was established

through its inclusion in Organic Syntheses in 1955, in a procedure described by Robert L.

Frank and Paul V. Smith, which remains a widely referenced method.
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Physical and Chemical Properties
Benzoyl isothiocyanate is a yellow to orange-brown liquid with a pungent odor. It is sparingly

soluble in water but soluble in most organic solvents. A summary of its key physical and

chemical properties is presented below.

Property Value References

Molecular Formula C₈H₅NOS [1][2]

Molecular Weight 163.20 g/mol [1]

CAS Number 532-55-8 [1][2]

Appearance
Clear yellow to orange-brown

liquid
[2][3]

Boiling Point 128-131 °C at 15 mmHg [3]

133-137 °C at 18 mmHg [1]

119 °C at 10 mmHg [1]

Density 1.214 g/mL at 25 °C [3]

1.2142 g/cm³ at 18.3 °C [1]

Refractive Index (n²⁰/D) 1.6354 [3]

1.6375

1.6382 at 18.3 °C [1]

Spectroscopic Data
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Spectrum Type Key Peaks/Signals References

Infrared (IR)

The IR spectrum of benzoyl

isothiocyanate is characterized

by a strong absorption band

for the isothiocyanate group (-

N=C=S) typically appearing

around 2050-2150 cm⁻¹, and a

strong carbonyl (C=O) stretch

around 1690-1710 cm⁻¹.

[4]

¹H NMR

The proton NMR spectrum

typically shows multiplets in

the aromatic region (δ 7.4-8.1

ppm) corresponding to the

protons of the benzene ring.

[5]

¹³C NMR

The carbon NMR spectrum will

show signals for the carbonyl

carbon, the isothiocyanate

carbon, and the aromatic

carbons.

[5]

Mass Spectrometry (MS)

The mass spectrum shows a

molecular ion peak (M+) at m/z

163, corresponding to the

molecular weight of the

compound.

[6]

Experimental Protocols
Detailed methodologies for the synthesis of benzoyl isothiocyanate have been reported in the

scientific literature. The following are key historical and standard laboratory procedures.

Douglass and Dains Method (1934)
This early method outlines the in-situ preparation of benzoyl isothiocyanate and its immediate

use in the synthesis of substituted thioureas.
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Procedure: To a solution of 0.1 mole of ammonium thiocyanate in 25 mL of hot acetone, 0.1

mole of benzoyl chloride was added dropwise. After the initial exothermic reaction subsided,

the mixture was heated for five minutes. This solution of benzoyl isothiocyanate was then

used directly for subsequent reactions.

Frank and Smith, Organic Syntheses (1955)
This procedure provides a reliable and scalable method for the preparation of benzoyl
isothiocyanate, which is then used to synthesize α-phenylthiourea.

Reactants:

Ammonium thiocyanate: 17 g (0.22 mole)

Benzoyl chloride: 28.2 g (0.2 mole)

Dry Acetone: 100 mL

Procedure:

In a 500-mL three-necked flask fitted with a reflux condenser, a mechanical stirrer, and a

dropping funnel, a mixture of ammonium thiocyanate and dry acetone is prepared.

Benzoyl chloride is added through the dropping funnel with stirring.

After the addition is complete, the mixture is refluxed for 5 minutes. The resulting solution

contains benzoyl isothiocyanate and a precipitate of ammonium chloride. This solution is

typically used in situ for further reactions.

Ambelang and Johnson Method (1939)
This method utilizes potassium thiocyanate and a higher boiling point solvent.

Reactants:

Potassium thiocyanate (KSCN)

Benzoyl chloride
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Benzene

Procedure: A mixture of potassium thiocyanate and benzoyl chloride in benzene is refluxed at

110-120 °C to yield benzoyl isothiocyanate.[1]

Comparative Summary of Synthesis Methods
The synthesis of benzoyl isothiocyanate has been approached through various methods over

the years, primarily involving the reaction of a benzoyl halide with a thiocyanate salt. The

choice of reactants and conditions can influence the yield and purity of the product.
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Method
Thiocyan
ate Salt

Solvent
Temperat
ure

Reported
Yield

Notes
Referenc
e

Douglass

and Dains

(1934)

NH₄SCN Acetone Reflux

Not

explicitly

stated for

isolated

BITC

Used in-

situ for

thiourea

synthesis.

[7]

Frank and

Smith

(1955)

NH₄SCN Acetone Reflux

Not

explicitly

stated for

isolated

BITC

A standard

and

reliable

laboratory

preparation

for in-situ

use.

[8]

Ambelang

and

Johnson

(1939)

KSCN Benzene 110-120 °C
Not

specified

Higher

reaction

temperatur

e

compared

to acetone

methods.

[1]

U.S. Patent

3,637,787

(1972)

NH₄SCN Acetone Reflux
Not

specified

Describes

a large-

scale

preparation

for

industrial

application

s.

[9]

Synthetic Workflows
The following diagrams, generated using the DOT language, illustrate the key synthetic

pathways to benzoyl isothiocyanate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ri.conicet.gov.ar/bitstream/handle/11336/24974/CONICET_Digital_Nro.40d02b1d-0113-46c6-a281-c4ea0f1b1372_A.pdf?sequence=2
https://www.chemsynthesis.com/base/chemical-structure-14246.html
https://www.drugfuture.com/chemdata/benzoyl-isothiocyanate.html
https://patents.google.com/patent/US3637787A/en
https://www.benchchem.com/product/b118865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions

Products

Benzoyl Chloride

Benzoyl Isothiocyanate

Ammonium Thiocyanate

Acetone

Reflux

Ammonium Chloride (precipitate)+

Click to download full resolution via product page

Caption: Frank and Smith (1955) synthesis of benzoyl isothiocyanate.
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Reactants
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Products

Benzoyl Chloride
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Click to download full resolution via product page

Caption: Ambelang and Johnson (1939) synthesis of benzoyl isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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